Cas no 1803766-95-1 (3-Fluoro-4-iodopicolinic acid)

• Product Name: 3-Fluoro-4-iodopicolinic acid
• CAS No: 1803766-95-1
• MF: C₆H₃FINO₂
• MW: 266.996397256851
• MDL: MFCD28796762
• CID: 4617704
• Update Time: 2025-05-19

3-Fluoro-4-iodopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-iodopicolinic acid
• 3-fluoro-4-iodopicolinicacid
• AMY28280
• 3-Fluoro-4-iodo-pyridine-2-carboxylic acid
• 3-Fluoro-4-iodopicolinic acid

• MDL： MFCD28796762
• Inchi： 1S/C6H3FINO2/c7-4-3(8)1-2-9-5(4)6(10)11/h1-2H,(H,10,11)
• InChI Key： KWQMVSVNJUDNPW-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C(=O)O)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-4-iodopicolinic acid

Introduction to 3-Fluoro-4-iodopicolinic Acid (CAS No. 1803766-95-1)

3-Fluoro-4-iodopicolinic acid (CAS No. 1803766-95-1) is a fluorinated and iodinated derivative of picolinic acid, which has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both fluorine and iodine substituents enhances its reactivity and functionality, opening up diverse possibilities for its application in drug development.

The chemical structure of 3-Fluoro-4-iodopicolinic acid consists of a pyridine ring substituted with a carboxylic acid group at the third position and an iodine atom at the fourth position, while a fluorine atom is located at the third position. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic profile of drug candidates.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles as pharmacophores. Among these, 3-Fluoro-4-iodopicolinic acid has emerged as a versatile building block for constructing complex molecular architectures. Its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, has been extensively explored. These reactions allow for the efficient introduction of additional functional groups, enabling the synthesis of structurally diverse derivatives with tailored biological activities.

The significance of 3-Fluoro-4-iodopicolinic acid in medicinal chemistry is further underscored by its application in the development of targeted therapies. For instance, researchers have leveraged its structural framework to design inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The iodine atom serves as a handle for further functionalization via palladium-catalyzed reactions, facilitating the attachment of probes or therapeutic moieties. This adaptability makes it an indispensable tool in the chemist's arsenal.

Recent advancements in computational chemistry have also highlighted the potential of 3-Fluoro-4-iodopicolinic acid as a scaffold for virtual screening campaigns. Molecular modeling studies indicate that its fluorinated and iodinated moieties can engage with specific pockets on protein targets, thereby improving binding affinity and selectivity. Such insights have guided the optimization of lead compounds towards higher efficacy and reduced off-target effects.

The synthesis of 3-Fluoro-4-iodopicolinic acid presents an intriguing challenge due to the need to introduce both fluorine and iodine substituents at precise positions on the pyridine ring. Traditional synthetic routes often involve multi-step sequences involving halogenation and fluorination techniques. However, recent methodologies have focused on more streamlined approaches, such as electrochemical fluorination or transition-metal-catalyzed iodination, which offer improved yields and selectivity.

The pharmacological profile of derivatives derived from 3-Fluoro-4-iodopicolinic acid has been thoroughly investigated in preclinical studies. These investigations have revealed promising results regarding their anti-proliferative, anti-inflammatory, and antimicrobial properties. For example, certain analogs have demonstrated potent activity against resistant bacterial strains by inhibiting essential metabolic pathways. Such findings underscore the therapeutic potential of this class of compounds.

The role of fluorine atoms in modulating drug-receptor interactions is well-documented, and their incorporation into pharmaceuticals has led to numerous successful marketed drugs. The presence of a fluorine atom in 3-Fluoro-4-iodopicolinic acid not only enhances metabolic stability but also influences hydrogen bonding patterns, thereby optimizing binding affinity. Similarly, the iodine atom can serve as a site for further derivatization, allowing for the introduction of additional functional groups that may improve solubility or tissue penetration.

In conclusion, 3-Fluoro-4-iodopicolinic acid (CAS No. 1803766-95-1) represents a compelling scaffold for medicinal chemistry innovation. Its unique structural features enable diverse synthetic modifications and biological applications, making it a cornerstone in the development of next-generation therapeutics. As research continues to uncover new methodologies for its synthesis and functionalization, its importance in drug discovery is expected to grow even further.